N-(4-sulfamoylphenethyl)-1H-indazole-3-carboxamide
Description
N-(4-sulfamoylphenethyl)-1H-indazole-3-carboxamide, also known as SPCA, is a synthetic compound that has been studied for its potential use in various scientific research applications. It is a small molecule that can easily penetrate cell membranes and has shown promising results in several studies.
Scientific Research Applications
Antifungal Activity
“N-(4-sulfamoylphenethyl)-1H-indazole-3-carboxamide” has been found to have significant antifungal activity. It has been tested against a range of Candida spp. and has shown promising results . This compound could potentially be used to develop novel therapeutics for topical use against fungal infections .
Structure-Activity Relationship Studies
This compound has been used in structure-activity relationship studies. By modifying the structure of this compound, researchers can understand how changes in the structure affect its biological activity . This information can be used to design more effective drugs .
Inhibition of Human Carbonic Anhydrase II
“N-(4-sulfamoylphenethyl)-1H-indazole-3-carboxamide” has been found to be a potent inhibitor of human carbonic anhydrase II . This enzyme plays a crucial role in many physiological processes, and its inhibition can have therapeutic effects in conditions like glaucoma, epilepsy, and cancer .
Drug Design and Development
This compound has been used in the design and development of new drugs. Its structure can be modified to create new compounds with desired properties . This is particularly useful in the development of drugs for conditions that currently have limited treatment options .
Molecular Docking Studies
“N-(4-sulfamoylphenethyl)-1H-indazole-3-carboxamide” has been used in molecular docking studies. These studies can predict the binding modes between a ligand and its intended target, and the obtained scores can be correlated with prospective activity . This is a crucial step in computer-aided drug design research .
Study of Antifungal Resistance
This compound can be used to study antifungal resistance. By testing this compound against different strains of fungi, researchers can gain insights into the mechanisms of antifungal resistance . This information can be used to develop strategies to overcome resistance .
properties
IUPAC Name |
N-[2-(4-sulfamoylphenyl)ethyl]-1H-indazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3S/c17-24(22,23)12-7-5-11(6-8-12)9-10-18-16(21)15-13-3-1-2-4-14(13)19-20-15/h1-8H,9-10H2,(H,18,21)(H,19,20)(H2,17,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXRNDLFAQHSZOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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